Cas no 921625-88-9 (Benzonitrile, 4-[[3-[(2-chloro-4-pyrimidinyl)oxy]phenoxy]methyl]-)

• Product Name: Benzonitrile, 4-[[3-[(2-chloro-4-pyrimidinyl)oxy]phenoxy]methyl]-
• CAS No: 921625-88-9
• MF: C₁₈H₁₂ClN₃O₂
• MW: 337.759782791138
• CID: 743698
• PubChem ID: 71422142
• Update Time: 2025-04-19

Benzonitrile, 4-[[3-[(2-chloro-4-pyrimidinyl)oxy]phenoxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[[3-[(2-chloro-4-pyrimidinyl)oxy]phenoxy]methyl]-
• 4-[[3-(2-chloropyrimidin-4-yl)oxyphenoxy]methyl]benzonitrile
• 921625-88-9
• SCHEMBL3277603
• 4-({3-[(2-Chloropyrimidin-4-yl)oxy]phenoxy}methyl)benzonitrile
• DTXSID30841180
• 4-[3-(2-Chloro-pyrimidin-4-yloxy)-phenoxymethyl]-benzonitrile
• CFXLZNNZHLHOGY-UHFFFAOYSA-N

• Inchi： 1S/C18H12ClN3O2/c19-18-21-9-8-17(22-18)24-16-3-1-2-15(10-16)23-12-14-6-4-13(11-20)5-7-14/h1-10H,12H2
• InChI Key： CFXLZNNZHLHOGY-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(=N1)OC1=CC=CC(=C1)OCC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 337.0618043g/mol
• Monoisotopic Mass: 337.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 68Ų